Cas no 114379-99-6 (Benzoic acid,3-isothiocyanato-4-methyl-)

Benzoic acid,3-isothiocyanato-4-methyl- structure
114379-99-6 structure
Product Name:Benzoic acid,3-isothiocyanato-4-methyl-
CAS No:114379-99-6
MF:C9H7NO2S
MW:193.222380876541
CID:132357
PubChem ID:15396781
Update Time:2025-04-19

Benzoic acid,3-isothiocyanato-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-isothiocyanato-4-methyl-
    • 3-isothiocyanato-4-methylbenzoic acid
    • Benzoic acid,3-isothiocyanato-4-methyl-(9CI)
    • Benzoicacid,3-isothiocyanato-4-methyl-
    • Benzoic acid, 3-isothiocyanato-4-methyl- (9CI)
    • SCHEMBL3399259
    • AKOS006279183
    • 114379-99-6
    • LPODZMBNYZGYRV-UHFFFAOYSA-N
    • Inchi: 1S/C9H7NO2S/c1-6-2-3-7(9(11)12)4-8(6)10-5-13/h2-4H,1H3,(H,11,12)
    • InChI Key: LPODZMBNYZGYRV-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=C(C(=O)O)C=CC=1C

Computed Properties

  • Exact Mass: 193.02000
  • Monoisotopic Mass: 193.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 81.75000
  • LogP: 2.42750
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